![molecular formula C11H11BrN4O2 B5567052 4-[(2-bromo-4-methylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine](/img/structure/B5567052.png)
4-[(2-bromo-4-methylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine
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Description
4-[(2-bromo-4-methylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine, also known as BPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives and has been found to have various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Biological Activities
Compounds related to 4-[(2-bromo-4-methylphenoxy)acetyl]-4H-1,2,4-triazol-3-amine have been synthesized and evaluated for their antimicrobial properties. For example, Bektaş et al. (2010) reported on the synthesis and antimicrobial activities of novel 1,2,4-triazole derivatives. These derivatives were found to possess good or moderate activities against various microorganisms, suggesting potential for development into new antimicrobial agents (Bektaş et al., 2010).
Catalysis and Chemical Reactions
The catalytic properties of triazole compounds have also been a point of interest. Liu et al. (2012) developed a palladium-catalyzed tandem reaction involving bromoalkynes and isocyanides, a method potentially applicable in the synthesis of complex molecules and pharmaceuticals (Liu et al., 2012).
Antioxidant Properties
The exploration of the antioxidant capabilities of related compounds has been conducted, with some derivatives showing potent activities. This suggests potential applications in the development of new antioxidant agents for medical or cosmetic use (Li et al., 2011).
Corrosion Inhibition
Research has also explored the use of triazole derivatives as corrosion inhibitors, indicating their potential in protecting metals from corrosion, which has significant implications for industrial applications (Chaitra et al., 2015).
properties
IUPAC Name |
1-(3-amino-1,2,4-triazol-4-yl)-2-(2-bromo-4-methylphenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN4O2/c1-7-2-3-9(8(12)4-7)18-5-10(17)16-6-14-15-11(16)13/h2-4,6H,5H2,1H3,(H2,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEEDMFIDTQVEHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)N2C=NN=C2N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 6080909 |
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